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Compound of Interest

Compound Name: 3-Chloro-1-methylpyrrolidine

Cat. No.: B180657 Get Quote

This guide provides a comprehensive technical overview of 3-chloro-1-methylpyrrolidine, a

heterocyclic building block with significant applications in synthetic organic chemistry and drug

discovery. We will delve into its chemical and physical properties, spectroscopic profile,

synthesis, reactivity, and safety considerations, offering field-proven insights for researchers,

scientists, and drug development professionals.

Section 1: Core Chemical Identity and Properties
3-Chloro-1-methylpyrrolidine is a substituted pyrrolidine, a five-membered nitrogen-

containing heterocycle.[1] The pyrrolidine ring is a prevalent scaffold in medicinal chemistry due

to its three-dimensional structure, which allows for efficient exploration of pharmacophore

space.[1] The introduction of a chlorine atom at the 3-position provides a reactive handle for

further functionalization, making it a versatile intermediate.

1.1 Key Identifiers

The fundamental identifiers for 3-chloro-1-methylpyrrolidine are summarized below for

unambiguous reference.
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Identifier Value

CAS Number 10603-46-0[2]

Molecular Formula C₅H₁₀ClN[2]

Molecular Weight 119.59 g/mol [2]

MDL Number MFCD18347744[2]

SMILES CN1CC(Cl)CC1[2]

1.2 Physicochemical Properties

While extensive physical property data for this specific compound is not broadly published,

properties can be inferred from related structures like 1-methylpyrrolidine. It is expected to be a

liquid at room temperature.

Property Value Notes

Appearance Colorless to pale yellow liquid
Based on analogous

compounds.

Storage
Sealed in dry, store in freezer,

under -20°C[2]

Recommended for maintaining

stability and preventing

degradation.

Section 2: Spectroscopic Profile
Structural elucidation of 3-chloro-1-methylpyrrolidine and its reaction products relies on

standard spectroscopic techniques. While a dedicated public database spectrum is not

available, a predictive analysis based on established principles of NMR and IR spectroscopy is

provided below.[3][4][5]

Diagram: Structure for NMR Analysis

Caption: Labeled structure of 3-chloro-1-methylpyrrolidine for NMR assignment.

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show five distinct signals.
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~2.4 ppm (singlet, 3H, a): The N-methyl protons would appear as a singlet, deshielded by

the adjacent nitrogen atom.

~4.3 ppm (multiplet, 1H, c): The proton on the carbon bearing the chlorine (C3) would be

the most deshielded aliphatic proton due to the electronegativity of the chlorine atom.

~2.5-3.5 ppm (multiplets, 6H, b, d, e): The remaining six protons on the pyrrolidine ring

would appear as complex multiplets resulting from diastereotopicity and spin-spin

coupling.

¹³C NMR Spectroscopy: The carbon NMR spectrum would display four signals for the ring

carbons and one for the methyl group.

~60-65 ppm: The carbon atom attached to chlorine (C3) would be significantly downfield.

~50-60 ppm: Carbons adjacent to the nitrogen (C2, C5).

~42 ppm: The N-methyl carbon.

~30-35 ppm: The remaining ring carbon (C4).

IR Spectroscopy: The infrared spectrum would be characterized by C-H and C-N stretching

vibrations.

2750-2950 cm⁻¹: Aliphatic C-H stretching from the methyl and methylene groups.[6]

1050-1250 cm⁻¹: C-N stretching vibrations.

650-800 cm⁻¹: C-Cl stretching vibration.

Section 3: Synthesis and Reactivity
3.1 Synthetic Pathway

A common and logical approach to synthesizing 3-chloro-1-methylpyrrolidine is through the

chlorination of a readily available precursor, 1-methyl-3-pyrrolidinol. This transformation is

typically achieved using a standard chlorinating agent like thionyl chloride (SOCl₂).
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Workflow: Synthesis from 1-Methyl-3-pyrrolidinol
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1-Methyl-3-pyrrolidinol
(Starting Material)

Chlorination Reaction
(Nucleophilic Substitution, SN2-like)

1

Thionyl Chloride (SOCl₂)
in an inert solvent (e.g., DCM)

2

Aqueous Workup
(Quench excess SOCl₂, neutralize with base)

3

Organic Extraction
(e.g., with DCM or Ether)

4

Purification
(Distillation or Chromatography)

5

3-Chloro-1-methylpyrrolidine
(Final Product)

6
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3-Chloro-1-methylpyrrolidine
(Key Building Block)

Nucleophilic Substitution
(e.g., + R-NH₂)

3-Amino-1-methylpyrrolidine Derivative
(Functionalized Intermediate)

Further Synthetic Steps
(e.g., Amide coupling, Cyclization)

Complex Bioactive Molecule
(e.g., API Candidate)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active
Compounds - PMC [pmc.ncbi.nlm.nih.gov]

2. 10603-46-0|3-Chloro-1-methylpyrrolidine|BLD Pharm [bldpharm.com]

3. researchgate.net [researchgate.net]

4. m.youtube.com [m.youtube.com]

5. www2.chem.wisc.edu [www2.chem.wisc.edu]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b180657?utm_src=pdf-body-img
https://www.benchchem.com/product/b180657?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC8352847/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8352847/
https://www.bldpharm.com/products/10603-46-0.html
https://www.researchgate.net/figure/H-NMR-spectra-of-3-chloro-1-2-propanediol-trifunctional-initiator-a-and_fig2_284282008
https://m.youtube.com/watch?v=uLaeNOpBN5g
https://www2.chem.wisc.edu/deptfiles/OrgLab/handouts/Chem%20344-345%20-%20Full%20Flipped%20Spectroscopy%20-%20Handouts.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-Depth Technical Guide to 3-Chloro-1-
methylpyrrolidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b180657#3-chloro-1-methylpyrrolidine-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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